Cas no 31485-02-6 ((3R,6R)-3,6-Diphenyl-2,5-piperazinedione)

• Product Name: (3R,6R)-3,6-Diphenyl-2,5-piperazinedione
• CAS No: 31485-02-6
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 1447563
• PubChem ID: 40493854
• Update Time: 2025-04-20

(3R,6R)-3,6-Diphenyl-2,5-piperazinedione Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione, 3,6-diphenyl-, (3R,6R)-
• 2,5-Piperazinedione, 3,6-diphenyl-, D,D- (8CI)
• (3R,6R)-3,6-Diphenylpiperazine-2,5-dione
• Ampicillin trihydrate impurity G [EP]
• Ampicillin, anhydrous impurity G [EP]
• AMPICILLIN TRIHYDRATE IMPURITY G [EP IMPURITY]
• (3R,6R)-3,6-Diphenyl-2,5-piperazinedione
• UNII-0C4T5ICW59
• 3,6-Diphenylpiperazine-2,5-dione, (3R,6R)-
• (3R,6R)-3,6-Diphenyl-2,5-piperazinedione; 2,5-Piperazinedione, 3,6-diphenyl-, D,D- (8CI); (3R,6R)-3,6-Diphenylpiperazine-2,5-dione
• 0C4T5ICW59
• 31485-02-6
• Ampicillin impurity G
• Q27236602
• 2,5-Piperazinedione, 3,6-diphenyl-, D,D-
• AMPICILLIN, ANHYDROUS IMPURITY G [EP IMPURITY]
• DTXSID00185381
• SCHEMBL15669931

• Inchi： 1S/C16H14N2O2/c19-15-13(11-7-3-1-4-8-11)17-16(20)14(18-15)12-9-5-2-6-10-12/h1-10,13-14H,(H,17,20)(H,18,19)/t13-,14-/m1/s1
• InChI Key： BMGJGWGTAAJISM-ZIAGYGMSSA-N
• SMILES： O=C1[C@@H](C2C=CC=CC=2)NC([C@@H](C2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 266.10562
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2